molecular formula C19H20N4O2S B2986249 2-phenyl-N-(1-((tetrahydro-2H-pyran-4-yl)methyl)-1H-pyrazol-4-yl)thiazole-4-carboxamide CAS No. 1706079-04-0

2-phenyl-N-(1-((tetrahydro-2H-pyran-4-yl)methyl)-1H-pyrazol-4-yl)thiazole-4-carboxamide

Cat. No.: B2986249
CAS No.: 1706079-04-0
M. Wt: 368.46
InChI Key: RSNVSKIUESIKEW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(2-Hydroxyethyl)-3-methylbenzamide (HEMB) is a benzamide derivative featuring a hydroxyethyl group attached to the nitrogen atom and a methyl substituent at the 3-position of the benzene ring. HDMEB (CAS 1372096-37-1) is synthesized via coupling 3-methylbenzoyl chloride or benzoic acid with 2-amino-2-methyl-1-propanol, yielding a compound critical for forming N,O-bidentate directing groups in transition metal-catalyzed C–H functionalization reactions . Its structure was confirmed via X-ray crystallography, NMR, IR, and elemental analysis .

Properties

IUPAC Name

N-[1-(oxan-4-ylmethyl)pyrazol-4-yl]-2-phenyl-1,3-thiazole-4-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H20N4O2S/c24-18(17-13-26-19(22-17)15-4-2-1-3-5-15)21-16-10-20-23(12-16)11-14-6-8-25-9-7-14/h1-5,10,12-14H,6-9,11H2,(H,21,24)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

RSNVSKIUESIKEW-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1COCCC1CN2C=C(C=N2)NC(=O)C3=CSC(=N3)C4=CC=CC=C4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H20N4O2S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

368.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Biological Activity

The compound 2-phenyl-N-(1-((tetrahydro-2H-pyran-4-yl)methyl)-1H-pyrazol-4-yl)thiazole-4-carboxamide is a novel synthetic molecule that has garnered attention for its potential biological activities, particularly in the fields of medicinal chemistry and pharmacology. This article provides a detailed overview of its biological activity, including mechanisms of action, structure-activity relationships (SAR), and relevant case studies.

Chemical Structure and Properties

The molecular formula of the compound is C18H20N4O2SC_{18}H_{20}N_4O_2S, with a molecular weight of approximately 364.45 g/mol. The structure consists of a thiazole ring, a pyrazole moiety, and a tetrahydro-pyran group, which contribute to its biological properties.

Antitumor Activity

Recent studies have indicated that compounds containing thiazole and pyrazole moieties exhibit significant antitumor properties. For instance, thiazole derivatives have been shown to inhibit various cancer cell lines, with IC50 values often lower than those of established chemotherapeutics such as doxorubicin. The presence of electron-donating groups on the phenyl ring enhances cytotoxicity by improving the interaction with target proteins involved in cancer cell proliferation .

Table 1: Summary of Antitumor Activity

CompoundCell LineIC50 (µM)Reference
Compound AA4311.98 ± 1.22
Compound BJurkat<10
2-Phenyl-N-(...)VariousTBDCurrent Study

Antimicrobial Activity

Thiazole derivatives have also demonstrated promising antimicrobial activity. Studies show that compounds similar to 2-phenyl-N-(...) can inhibit bacterial growth effectively against strains such as Staphylococcus aureus and Escherichia coli. The mechanism often involves the disruption of bacterial DNA gyrase, an essential enzyme for bacterial replication .

Table 2: Antimicrobial Efficacy

PathogenMIC (µg/mL)Reference
S. aureus0.012
E. coli0.008

Anticonvulsant Activity

The compound's structure suggests potential anticonvulsant properties, as thiazoles are known to interact with neurotransmitter systems. Compounds with similar scaffolds have shown efficacy in reducing seizure activity in animal models, indicating a need for further exploration in this area .

The biological activity of 2-phenyl-N-(...) is attributed to several mechanisms:

  • Inhibition of Enzymatic Activity : The compound may inhibit key enzymes involved in cell proliferation and survival pathways.
  • Interaction with DNA : Thiazole-containing compounds often exhibit DNA intercalation properties, leading to apoptosis in cancer cells.
  • Modulation of Protein Interactions : The presence of specific functional groups enhances binding affinity to target proteins, affecting their functionality.

Case Study 1: Antitumor Efficacy

A recent study evaluated the antitumor effects of various thiazole derivatives on human cancer cell lines. Among these, compounds structurally similar to 2-phenyl-N-(...) displayed significant growth inhibition and induced apoptosis through caspase activation pathways .

Case Study 2: Antimicrobial Testing

In a comparative study against standard antibiotics, thiazole-based compounds demonstrated superior efficacy against resistant strains of bacteria, suggesting their potential as alternative therapeutic agents in treating infections caused by multidrug-resistant organisms .

Comparison with Similar Compounds

Comparison with Similar Compounds

Below is a detailed comparison of HDMEB and structurally/functionally related benzamides:

Table 1: Structural and Functional Comparison
Compound Name Key Structural Features Directing Group Type Key Applications Synthesis & Characterization References
N-(2-Hydroxy-1,1-dimethylethyl)-3-methylbenzamide (HDMEB) N,O-bidentate; dimethyl group increases steric bulk Bidentate (N,O) Metal-catalyzed C–H functionalization Synthesized from 3-methylbenzoyl chloride + 2-amino-2-methyl-1-propanol; characterized by NMR, X-ray .
Oxazoline-Based Directing Groups (e.g., Li et al.) Oxazoline ring (N,O-heterocycle) Bidentate (N,O) Pd-catalyzed C–H fluorination Not isolated; inferred intermediates in catalysis .
4-Bromo-N-(2-hydroxyethyl)-3-methylbenzamide Bromo substituent at 4-position; hydroxyethyl group Monodentate (N) Discontinued (potential pharmaceutical) Limited data; discontinued product .
Plant-Derived Benzamides (e.g., Lycium spp.) Substituted with feruloyl/coumaroyl groups N/A Anti-inflammatory (e.g., inhibition of NO) Isolated from plant extracts; characterized by NMR, MS .
N-[5-(2,4-Dichlorophenyl)-1,3,4-thiadiazol-2-yl]-3-methylbenzamide Thiadiazole ring; dichlorophenyl group N/A Potential bioactive agent (unspecified) Synthesized via coupling; molecular formula C₁₆H₁₁Cl₂N₃OS .
Key Findings

Directing Group Efficacy: HDMEB’s dimethyl group enhances steric hindrance, stabilizing five-membered chelate rings with transition metals (e.g., Pd, Ru), which is critical for regioselective C–H activation .

Synthetic Flexibility: HDMEB is synthesized via two routes: (i) acid chloride coupling (62% yield) and (ii) carboxylic acid-amine coupling (11% yield), with the former being more efficient .

Biological vs.

Structural Modifications :

  • Substitutions (e.g., bromo, thiadiazole) alter solubility and electronic properties, expanding applications from catalysis (HDMEB) to pharmaceuticals (4-bromo-HEMB) .

Q & A

Basic Research Question

  • Spectroscopic Analysis :
    • 1H/13C NMR : Confirms regiochemistry and stereochemistry (e.g., tetrahydropyran methylene protons at δ 3.5–4.0 ppm) .
    • ESI-MS : Validates molecular weight (e.g., m/z 452.2 [M+H]+ for similar derivatives) .
  • Chromatography : HPLC with reverse-phase C18 columns (98–99% purity) .
    Advanced Tip : Use 2D NMR (COSY, HSQC) to resolve overlapping signals in complex heterocyclic systems .

What strategies optimize reaction yields for challenging intermediates like the tetrahydropyran-methylpyrazole moiety?

Advanced Research Question

  • Solvent Optimization : Polar aprotic solvents (DMF, DMSO) enhance solubility of bulky intermediates .
  • Catalyst Screening : Palladium catalysts (e.g., Pd(PPh₃)₄) improve coupling efficiency for pyrazole-tetrahydropyran linkages .
  • Design of Experiments (DoE) : Statistical methods (e.g., factorial design) minimize trials while maximizing yield and purity .
    Case Study : Analogous syntheses achieved 67% yield via DoE-guided temperature and stoichiometry adjustments .

How does stereochemistry at the tetrahydropyran or pyrazole substituents influence biological activity?

Advanced Research Question

  • Isomer-Specific Activity : Enantiomers of related compounds show 10–100x differences in target binding (e.g., kinase inhibition) .
  • Synthetic Control : Chiral auxiliaries or asymmetric catalysis ensure enantiopure intermediates .
    Example : Compound 59 (S-configuration) exhibited higher purity (99%) and stability than its R-counterpart .

What computational tools aid in predicting the compound’s pharmacokinetic or target-binding properties?

Advanced Research Question

  • Molecular Docking : AutoDock Vina or Schrödinger Suite models interactions with proteins (e.g., kinase ATP-binding pockets) .
  • DFT Calculations : Predicts stability of tautomers (e.g., pyrazole NH vs. thiazole sulfur interactions) .
    Validation : Docking scores correlate with experimental IC₅₀ values for analogous thiazole-carboxamides .

How can researchers resolve contradictions in SAR studies for analogs with varying substituents?

Advanced Research Question

  • Meta-Analysis : Compare bioactivity data across derivatives (e.g., fluorophenyl vs. trifluoromethyl groups) .
  • Proteomics Profiling : Identify off-target effects using kinome-wide screening .
    Case Study : Fluorine substitution at the pyridine ring improved metabolic stability but reduced solubility in analog 69 .

What methodologies characterize degradation products or synthetic impurities?

Basic Research Question

  • LC-MS/MS : Detects hydrolytic byproducts (e.g., free carboxylic acid from amide cleavage) .
  • Stress Testing : Expose the compound to heat, light, or acidic/basic conditions to identify labile groups .
    Data : Impurities <2% were resolved using gradient elution (ACN/H₂O + 0.1% TFA) .

How can researchers design SAR studies to explore the thiazole-4-carboxamide scaffold?

Advanced Research Question

  • Fragment Replacement : Swap tetrahydropyran with piperidine or morpholine to assess steric effects .
  • Bioisosteres : Replace the phenyl group with pyridyl or indole to modulate lipophilicity .
    Example : Compound 70 (pyrimidine-carboxamide) showed enhanced selectivity over phenyl analogs .

What experimental controls are critical for reproducibility in amidation reactions?

Basic Research Question

  • Moisture Control : Use anhydrous solvents and molecular sieves to prevent hydrolysis .
  • Coupling Agent Ratios : EDCI/HOBt (1.2:1 molar ratio) minimizes racemization .
    Data : Triethylamine (2 eq.) as a base improved yields from 6% to 57% in related syntheses .

How can researchers leverage high-throughput screening (HTS) to identify biological targets?

Advanced Research Question

  • Library Design : Include analogs with diversely substituted pyrazole and thiazole rings .
  • Assay Platforms : Use fluorescence polarization (FP) for kinase inhibition or SPR for binding kinetics .
    Example : Compound 9c (thiazole-triazole analog) showed nanomolar affinity in HTS against protease targets .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.